Cas no 659728-15-1 (Hexenone, methyl-)

Hexenone, methyl- structure
Hexenone, methyl- structure
Product Name:Hexenone, methyl-
CAS No:659728-15-1
MF:C7H12O
MW:112.169582366943
CID:397026
PubChem ID:54559114
Update Time:2025-04-19

Hexenone, methyl- Chemical and Physical Properties

Names and Identifiers

    • Hexenone, methyl-
    • hept-4-en-3-one
    • DTXSID80712199
    • methylhexenon
    • 659728-15-1
    • Inchi: 1S/C7H12O/c1-3-5-6-7(8)4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: ZPGYUDWZVQOWNY-UHFFFAOYSA-N
    • SMILES: O=C(C=CCC)CC

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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